Cas no 91843-18-4 (4-(3-Aminophenyl)butyric Acid, Hydrochloride)

• Product Name: 4-(3-Aminophenyl)butyric Acid, Hydrochloride
• CAS No: 91843-18-4
• MF: C₁₀H₁₄ClNO₂
• MW: 215.676661968231
• MDL: MFCD04039396
• CID: 800173
• PubChem ID: 11715486
• Update Time: 2025-05-26

4-(3-Aminophenyl)butyric Acid, Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(3-Aminophenyl)butanoic acid hydrochloride
• 4-(3-Aminophenyl)butyric Acid, Hydrochloride
• Benzenebutanoic acid,3-amino-, hydrochloride (1:1)

• MDL： MFCD04039396
• Inchi： 1S/C10H13NO2.ClH/c11-9-5-1-3-8(7-9)4-2-6-10(12)13;/h1,3,5,7H,2,4,6,11H2,(H,12,13);1H
• InChI Key： KQDRRBHCFUEQIW-UHFFFAOYSA-N
• SMILES： Cl.OC(CCCC1C=CC=C(C=1)N)=O

Computed Properties

• Exact Mass: 215.07100
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4

Experimental Properties

• Melting Point: 140-152°C
• PSA: 63.32000
• LogP: 3.05930

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 4-(3-Aminophenyl)butyric Acid, Hydrochloride

Introduction to 4-(3-Aminophenyl)butyric Acid, Hydrochloride (CAS No. 91843-18-4)

4-(3-Aminophenyl)butyric Acid, Hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 91843-18-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, a hydrochloride salt of 4-(3-aminophenyl)butyric acid, exhibits unique chemical and pharmacological properties that make it a valuable candidate for various therapeutic applications. Its molecular structure, featuring both an amino group and a butyric acid moiety attached to a phenyl ring, contributes to its diverse biological interactions.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for formulation in drug delivery systems and biological assays. This property is particularly advantageous in pharmaceutical development, where bioavailability and solubility are critical factors determining the efficacy of a drug candidate.

Recent advancements in medicinal chemistry have highlighted the potential of 4-(3-aminophenyl)butyric acid hydrochloride as a modulator of various neurological and inflammatory pathways. Studies have demonstrated its role in modulating neurotransmitter release and receptor activity, which could have implications in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The compound's ability to interact with both central and peripheral nervous system receptors makes it a promising candidate for further investigation.

In addition to its neurological applications, research has also explored the anti-inflammatory properties of 4-(3-aminophenyl)butyric acid hydrochloride. Preclinical studies suggest that this compound may inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, making it a potential therapeutic agent for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The precise mechanisms by which this compound exerts its anti-inflammatory effects are still under investigation, but preliminary findings are encouraging.

The synthesis of 4-(3-aminophenyl)butyric acid hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the condensation of 3-aminophenylacetic acid with butyric acid or its derivatives, followed by salt formation with hydrochloric acid. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to improve the efficiency and scalability of production.

Quality control and analytical characterization are essential steps in the production of 4-(3-aminophenyl)butyric acid hydrochloride. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are used to verify the chemical structure and purity of the compound. These analytical methods ensure that the final product meets the stringent standards required for pharmaceutical applications.

The pharmacokinetic properties of 4-(3-aminophenyl)butyric acid hydrochloride have been studied in both preclinical and clinical settings. Initial findings suggest that the compound has a moderate half-life and is well-tolerated at therapeutic doses. However, further research is needed to fully understand its absorption, distribution, metabolism, excretion (ADME) profile and potential side effects. Pharmacokinetic studies also aim to identify optimal dosing regimens that maximize therapeutic efficacy while minimizing adverse reactions.

One of the most exciting areas of research involving 4-(3-aminophenyl)butyric acid hydrochloride is its potential role in neuroprotection. Neurodegenerative diseases are characterized by progressive loss of neurons due to oxidative stress, inflammation, and protein misfolding. Studies have shown that this compound may protect neurons from damage by inhibiting oxidative stress pathways and promoting neuronal survival. These findings have opened up new avenues for developing treatments for conditions such as Huntington's disease and amyotrophic lateral sclerosis (ALS).

The compound's ability to cross the blood-brain barrier is another significant advantage in neurotherapeutic applications. This property allows 4-(3-aminophenyl)butyric acid hydrochloride to directly target neurological pathways within the brain, making it an effective candidate for treating central nervous system disorders. Research is ongoing to explore how this compound interacts with specific neurotransmitter systems and how these interactions can be harnessed for therapeutic benefit.

In conclusion,4-(3-aminophenyl)butyric acid hydrochloride (CAS No. 91843-18-4) is a multifaceted compound with promising applications in pharmaceuticals. Its unique chemical structure and biological activities make it a valuable tool for researchers studying neurological disorders, inflammation, and other diseases. As further research uncovers new therapeutic potentials,4-(3-aminophenyl)butyric acid hydrochloride is poised to play an increasingly important role in drug development efforts worldwide.